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Compound of Interest

Compound Name: DM-4111

Cat. No.: B15572450 Get Quote

Disclaimer: The following protocols and data pertain to Lithium diisopropylamide (LDA), which

corresponds to the CAS number 4111-54-0. It is crucial to verify that this is the correct

compound of interest, as "DM-4111" is not a standard chemical identifier. Lithium

diisopropylamide is a highly reactive, pyrophoric, and moisture-sensitive compound. All

handling and experimental procedures must be conducted by trained personnel in a controlled

laboratory environment with appropriate safety measures in place, including the use of

personal protective equipment (PPE) and an inert atmosphere.

Chemical Properties and Solubility
Lithium diisopropylamide (LDA) is a strong, non-nucleophilic base commonly used in organic

synthesis. It is a white pyrophoric powder that is often supplied as a solution in various

solvents.[1] Understanding its solubility and stability in different solvents is critical for its

effective use and storage.

Table 1: Solubility and Properties of Lithium Diisopropylamide
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Property Value Source

CAS Number 4111-54-0 [1][2]

Molecular Formula [(CH₃)₂CH]₂NLi [2]

Molecular Weight 107.12 g/mol [2]

Appearance

White pyrophoric powder;

commercially available as a

dark yellow to orange or dark

red-brown solution.

Solubility in Hydrocarbons

(e.g., Hexane)

Soluble (~10% in hexane), but

tends to precipitate as a

polymer upon heating or

prolonged storage.

Solubility in Ethers (e.g., THF)

Much higher solubility than in

hydrocarbons. However, it can

decompose depending on the

ether, concentration, and

temperature.

Water Solubility Decomposes in water.

Storage Temperature 2-8°C

Experimental Protocols
Protocol for Dissolving Lithium Diisopropylamide (LDA)
Powder
This protocol describes the procedure for preparing a solution of LDA from its solid form. All

operations must be performed under a dry, inert atmosphere (e.g., in a glovebox or using

Schlenk techniques).

Materials:

Lithium diisopropylamide (LDA) powder
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Anhydrous solvent (e.g., tetrahydrofuran (THF), diethyl ether)

Dry, argon-flushed Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Gas-tight syringe

Septum

Procedure:

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas

(argon or nitrogen).

In a glovebox or under a positive pressure of inert gas, weigh the desired amount of LDA

powder and add it to the Schlenk flask containing a magnetic stir bar.

Seal the flask with a septum.

Using a gas-tight syringe, slowly add the desired volume of anhydrous solvent to the flask

while stirring. The addition should be done carefully to control any potential exotherm.

Continue stirring under an inert atmosphere until the LDA is completely dissolved. The

resulting solution should be a clear, pale yellow to orange-brown color.

The prepared LDA solution is now ready for use. It is recommended to determine the exact

molarity of the solution by titration before use in sensitive reactions.

Protocol for Storing Lithium Diisopropylamide (LDA)
Proper storage of LDA is critical to maintain its reactivity and ensure safety.

Storage of Solid LDA:

Store solid LDA in its original, unopened container in a cool, dry, and well-ventilated area

designated for pyrophoric reagents.

The recommended storage temperature is 2-8°C.
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Keep the container tightly sealed and under an inert atmosphere.

Storage of LDA Solutions:

LDA solutions, especially in THF, can decompose over time. It is best to use freshly prepared

solutions.

For short-term storage, keep the solution in a tightly sealed Schlenk flask with a secure

septum, under a positive pressure of inert gas, and at 2-8°C.

Solutions in hydrocarbons may precipitate upon prolonged storage.

Regularly check the molarity of stored LDA solutions by titration before use.
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Preparation

Dissolution

Storage

Dry Glassware

Establish Inert Atmosphere
(Glovebox or Schlenk Line)

Weigh LDA Powder

Slowly Add Anhydrous Solvent

Solid LDA:
2-8°C, Inert Atmosphere

Stir Until Dissolved

LDA Solution:
2-8°C, Inert Atmosphere,

Short-Term Only

For Later Use
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Start: Select Solvent for LDA

High Solubility Required?

Long-Term Stability a Priority?

No

Use Anhydrous Ethereal Solvent
(e.g., THF, Diethyl Ether)

Yes

No

Use Anhydrous Hydrocarbon Solvent
(e.g., Hexane)

Yes

Caution: Solution may decompose over time.
Prepare fresh and titrate before use.

Caution: Precipitation may occur
upon prolonged storage or heating.

Proceed with Dissolution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diisopropylamide (CAS No. 4111-54-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572450#protocols-for-dissolving-and-storing-dm-
4111]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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